5-[(2-Chloro-6-fluorophenyl)methyl]-3-(4-methylpiperazine-1-carbonyl)benzo[b][1,4]benzothiazepin-6-one

• CAS No.: 901031-43-4
• Product Name: 5-[(2-Chloro-6-fluorophenyl)methyl]-3-(4-methylpiperazine-1-carbonyl)benzo[b][1,4]benzothiazepin-6-one
• Molecular Formula: C26H23ClFN3O2S
• Molecular Weight: 496 g/mol
• IUPAC Name: 5-[(2-chloro-6-fluorophenyl)methyl]-3-(4-methylpiperazine-1-carbonyl)benzo[b][1,4]benzothiazepin-6-one
• Standard InChI: InChI=1S/C26H23ClFN3O2S/c1-29-11-13-30(14-12-29)25(32)17-9-10-24-22(15-17)31(16-19-20(27)6-4-7-21(19)28)26(33)18-5-2-3-8-23(18)34-24/h2-10,15H,11-14,16H2,1H3
• Standard InChIKey: KHTBRACCSUODEU-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C(=O)C2=CC3=C(C=C2)SC4=CC=CC=C4C(=O)N3CC5=C(C=CC=C5Cl)F
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=CC3=C(C=C2)SC4=CC=CC=C4C(=O)N3CC5=C(C=CC=C5Cl)F
• Appearance: Solid powder
• Description: IDI-3783 is a mutant-selective Plasmodium falciparum dihydroorotate dehydrogenase (PfDHODH) inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: IDI-3783; IDI 3783; IDI3783
• Reference: 1: Lukens AK, Ross LS, Heidebrecht R, Javier Gamo F, Lafuente-Monasterio MJ, Booker ML, Hartl DL, Wiegand RC, Wirth DF. Harnessing evolutionary fitness in Plasmodium falciparum for drug discovery and suppressing resistance. Proc Natl Acad Sci U S A. 2014 Jan 14;111(2):799-804. doi: 10.1073/pnas.1320886110. Epub 2013 Dec 31. PubMed PMID: 24381157; PubMed Central PMCID: PMC3896170.
• PubChem Compound: 15990796
• Last Modified: Nov 11 2021